molecular formula C9H5BrO2S B6151718 2-bromo-1-benzothiophene-3-carboxylic acid CAS No. 50451-89-3

2-bromo-1-benzothiophene-3-carboxylic acid

Cat. No. B6151718
CAS RN: 50451-89-3
M. Wt: 257.1
InChI Key:
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Description

“2-bromo-1-benzothiophene-3-carboxylic acid” is a chemical compound that belongs to the class of organoheterocyclic compounds known as thiophenes . It is also referred to as “2-Bromo-3-thiophenecarboxylic acid” and has a molecular formula of C5H3BrO2S .


Synthesis Analysis

The synthesis of benzofuran derivatives, which are structurally similar to “this compound”, has been a topic of interest in recent years . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a thiophene ring (a five-membered aromatic ring with one sulfur atom) attached to a carboxylic acid group and a bromine atom .


Chemical Reactions Analysis

Benzofuran compounds, which are structurally similar to “this compound”, have been shown to undergo various chemical reactions. For instance, benzofuran substituted chalcone compounds have been synthesized and characterized .

Mechanism of Action

While the exact mechanism of action of “2-bromo-1-benzothiophene-3-carboxylic acid” is not specified in the retrieved papers, benzofuran compounds have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Future Directions

The future directions of research on “2-bromo-1-benzothiophene-3-carboxylic acid” and similar compounds could involve further exploration of their synthesis methods, biological activities, and potential applications in medicine and other fields .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-benzothiophene-3-carboxylic acid involves the bromination of 1-benzothiophene-3-carboxylic acid followed by the introduction of a carboxylic acid group at the 2-position of the benzothiophene ring.", "Starting Materials": [ "1-benzothiophene-3-carboxylic acid", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Bromination of 1-benzothiophene-3-carboxylic acid using bromine in acetic acid to yield 2-bromo-1-benzothiophene-3-carboxylic acid", "Step 2: Oxidation of the brominated product using hydrogen peroxide and sodium hydroxide to yield the corresponding carboxylic acid", "Step 3: Neutralization of the carboxylic acid using sodium acetate and water to yield 2-bromo-1-benzothiophene-3-carboxylic acid" ] }

CAS RN

50451-89-3

Molecular Formula

C9H5BrO2S

Molecular Weight

257.1

Purity

95

Origin of Product

United States

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